Cas no 923817-47-4 (1-benzyl-4-(6-nitropyridin-3-yl)piperazine)

• Product Name: 1-benzyl-4-(6-nitropyridin-3-yl)piperazine
• CAS No: 923817-47-4
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 835618
• PubChem ID: 16373587
• Update Time: 2025-04-19

1-benzyl-4-(6-nitropyridin-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(6-nitropyridin-3-yl)piperazine
• 1-Benzyl-4-(6-nitro-3-pyridinyl)piperazine
• AKOS034154139
• 923817-47-4
• Z31198575

• Inchi： 1S/C16H18N4O2/c21-20(22)16-7-6-15(12-17-16)19-10-8-18(9-11-19)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2
• InChI Key： VMWWFJRWMWZTON-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C=N1)N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 298.14297583g/mol
• Monoisotopic Mass: 298.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2Ų